(9E)-4,6-Dihydroxy-9,13,14-trimethyl-16-(2-methylpropyl)-17-azatricyclo[9.7.0.01,15]octadeca-9,12-diene-2,5,18-trione

• IUPAC Name: (9E)-4,6-dihydroxy-9,13,14-trimethyl-16-(2-methylpropyl)-17-azatricyclo[9.7.0.01,15]octadeca-9,12-diene-2,5,18-trione
• InChI: InChI=1S/C24H35NO5/c1-12(2)8-17-21-15(5)14(4)10-16-9-13(3)6-7-18(26)22(29)19(27)11-20(28)24(16,21)23(30)25-17/h9-10,12,15-19,21,26-27H,6-8,11H2,1-5H3,(H,25,30)/b13-9+
• InChI Key: KBJKWXDTUOJWAI-UKTHLTGXSA-N
• Canonical SMILES: CC1C2C(NC(=O)C23C(C=C(CCC(C(=O)C(CC3=O)O)O)C)C=C1C)CC(C)C
• Isomeric SMILES: CC1C2C(NC(=O)C23C(/C=C(/CCC(C(=O)C(CC3=O)O)O)\C)C=C1C)CC(C)C
• Molecular Formula: C24H35NO5
• Molecular Weight: 417.5 g/mol

Description

(9E)-4,6-Dihydroxy-9,13,14-trimethyl-16-(2-methylpropyl)-17-azatricyclo[9.7.0.01,15]octadeca-9,12-diene-2,5,18-trione is a cytochalasin. It has a role as a fungal metabolite.

Scientific Research Applications

Crystal and Molecular Structure Analysis

A foundational application of compounds with complex molecular structures, such as the one , involves understanding their crystal and molecular structure. For example, the study by Ganapathy et al. (2013) determined the crystal structure of a potential active compound using single crystal X-ray diffraction data. This type of research is crucial for understanding the physical and chemical properties of novel compounds, which can inform their potential applications in various fields, including materials science and drug development Ganapathy, Damodharan, Manickam, & Sanmargam, 2013.

Synthesis and Characterization of New Compounds

The synthesis and characterization of new compounds from natural sources or through novel synthetic pathways represent a significant area of application. For instance, compounds isolated from the mangrove fungus Aspergillus awamori showed potent cytotoxic activity, indicating their potential for further research in pharmacological applications Gao, Hong, Zhang, Liu, Wang, Zhuang, & Yao, 2007. Similarly, research involving polyurethane networks from fatty-acid-based aromatic triols indicates the relevance of such compounds in developing new materials with specific desirable properties Lligadas, Ronda, Galià, & Cádiz, 2007.

Potential Biomedical Applications

The exploration of compounds for biomedical applications, such as antitumor and antimalarial activities, is another critical area. For instance, new sterol esters of fatty acids exhibited cytotoxic activities, suggesting their potential for cancer therapy research Gao et al., 2007. Additionally, diynes isolated from Ongokea gore demonstrated effective in vitro antimalarial activity, highlighting the importance of natural and synthetic compounds in discovering new therapeutic agents Ntumba, Tshiongo, Mifundu, Robiette, & Taba, 2018.